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Compound of Interest

Compound Name:
(6-Chloro-1-benzofuran-3-

YL)methanol

Cat. No.: B11751182

Get Quote

Executive Summary
(6-Chloro-1-benzofuran-3-yl)methanol (CAS: 151619-12-4) is a high-value heterocyclic

building block used primarily to introduce the pharmacologically privileged 6-chlorobenzofuran-

3-yl moiety into bioactive molecules. Its significance lies in its role as a divergent intermediate:

it serves as the primary precursor for synthesizing (6-chlorobenzofuran-3-yl)acetic acid

derivatives (used in Factor Xa inhibitors and GPR17 modulators) and for direct alkylation in the

development of antimicrobial and psychoactive agents.

This guide details the compound's physicochemical profile, industrial synthesis routes,

downstream pharmaceutical applications, and critical quality control parameters.[1]

Chemical Profile & Reactivity
The compound features a benzofuran core substituted with a chlorine atom at the C6 position

and a hydroxymethyl group at the C3 position.[1]
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Property Specification

IUPAC Name (6-Chloro-1-benzofuran-3-yl)methanol

CAS Number 151619-12-4

Molecular Formula C₉H₇ClO₂

Molecular Weight 182.60 g/mol

Appearance White to off-white crystalline solid

Melting Point 108–112 °C (typical)

Solubility
Soluble in DMSO, Methanol, DCM; sparingly

soluble in water

Key Reactivity
Primary alcohol oxidation, halogenation

(conversion to benzyl-type halide), esterification

Structural Significance (SAR)
6-Chloro Substitution: Enhances metabolic stability by blocking the C6 position from

oxidative metabolism (e.g., hydroxylation by CYP450). It also increases lipophilicity (

), improving membrane permeability.[1]

Benzofuran Scaffold: Bioisostere of indole, commonly found in serotonergic (5-HT) ligands

and kinase inhibitors.

C3-Hydroxymethyl Handle: A versatile "hook" for conjugation.[1] It is easily converted to a

leaving group (chloride/bromide/mesylate) for N-alkylation or oxidized to the aldehyde/acid

for chain extension.[1]

Synthesis & Manufacturing
The industrial synthesis of (6-Chloro-1-benzofuran-3-yl)methanol typically proceeds via the

construction of the benzofuran ring followed by functional group manipulation.
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Preferred Synthetic Route: The Rap-Stoermer / Ester
Reduction Pathway
This route is favored for its scalability and avoidance of expensive transition metal catalysts.[1]

Cyclization: Reaction of 4-chlorosalicylaldehyde with ethyl bromoacetate or ethyl

chloroacetoacetate under basic conditions (K₂CO₃/DMF) yields the ethyl 6-

chlorobenzofuran-3-carboxylate.

Reduction: The ester is reduced to the primary alcohol using a hydride donor such as Lithium

Aluminum Hydride (LiAlH₄) or Diisobutylaluminum hydride (DIBAL-H).[1]
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Figure 1: Industrial synthesis pathway for (6-Chloro-1-benzofuran-3-yl)methanol.

Pharmaceutical Applications
The utility of this intermediate is defined by its downstream conversion into specific

pharmacophores.[1]

A. Factor Xa Inhibitors (Anticoagulants)
The 6-chlorobenzofuran-3-yl moiety is a critical substituent in a class of diamine-based Factor

Xa inhibitors (related to the chemical space of Edoxaban and Betrixaban).

Mechanism: The benzofuran ring occupies the S1 or S4 binding pocket of the Factor Xa

enzyme, providing hydrophobic interactions that boost potency.[1]

Workflow: The alcohol is converted to (6-Chloro-1-benzofuran-3-yl)methyl bromide, which is

then used to alkylate a diamine core (e.g., a cyclohexane-1,2-diamine derivative).

B. GPR17 Modulators (Multiple Sclerosis)
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Recent research identifies (6-chlorobenzofuran-3-yl)acetic acid as a key intermediate for

GPR17 antagonists/agonists used in treating demyelination disorders.

Transformation: The methanol intermediate is converted to the acetic acid via homologation

(Alcohol

Chloride

Nitrile

Acid).[1]

Role: The 6-chloro substituent is essential for receptor selectivity over other G-protein

coupled receptors.

C. Antimicrobial Oxadiazoles
Derivatives synthesized by coupling the alcohol (via an acetic acid linker) to 1,3,4-oxadiazoles

have shown potent activity against Mycobacterium tuberculosis and Gram-positive bacteria.

The lipophilic benzofuran tail facilitates penetration of the mycobacterial cell wall.[1]
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Figure 2: Divergent pharmaceutical applications of the intermediate.
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Experimental Protocols
Protocol A: Synthesis of (6-Chloro-1-benzofuran-3-
yl)methanol
Objective: Reduction of Ethyl 6-chlorobenzofuran-3-carboxylate.

Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and dropping funnel.

Reagent Prep: Charge the flask with Ethyl 6-chlorobenzofuran-3-carboxylate (10.0 g, 44.5

mmol) and anhydrous THF (150 mL). Cool to 0 °C in an ice bath.

Reduction: Carefully add LiAlH₄ (2.0 M in THF, 25 mL, 50 mmol) dropwise over 30 minutes.

Maintain internal temperature below 5 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by

TLC (Hexane:EtOAc 3:1) for disappearance of ester.[1]

Quench: Cool back to 0 °C. Sequentially add 1.9 mL water, 1.9 mL 15% NaOH, and 5.7 mL

water (Fieser workup). Stir vigorously until a white granular precipitate forms.

Isolation: Filter through a pad of Celite. Dry the filtrate over anhydrous Na₂SO₄ and

concentrate in vacuo.

Purification: Recrystallize from Hexane/EtOAc or purify via flash column chromatography

(SiO₂, 20-40% EtOAc in Hexane).

Yield: Expect 7.0–7.5 g (85–92%) of white solid.

Protocol B: Conversion to (6-Chloro-1-benzofuran-3-
yl)methyl bromide
Objective: Activation of the alcohol for nucleophilic substitution.

Reaction: Dissolve (6-Chloro-1-benzofuran-3-yl)methanol (5.0 g, 27.4 mmol) in anhydrous

DCM (50 mL) at 0 °C.
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Bromination: Add Phosphorus Tribromide (PBr₃) (1.0 mL, 10.5 mmol) dropwise.

Completion: Stir at 0 °C for 1 hour, then warm to RT for 1 hour.

Workup: Quench with saturated NaHCO₃ solution. Extract with DCM, wash with brine, dry,

and concentrate.[1]

Storage: The resulting bromide is unstable; use immediately or store at -20 °C under argon.

Quality Control & Impurity Profiling
Attribute Acceptance Criteria Method

Purity ≥ 98.0%
HPLC (C18 column,

ACN/Water gradient)

Appearance White to off-white solid Visual Inspection

Water Content ≤ 0.5% Karl Fischer Titration

Major Impurity A
6-Chlorobenzofuran-3-

carboxylic acid

HPLC (Result of incomplete

reduction)

Major Impurity B 6-Chloro-3-methylbenzofuran
GC-MS (Result of over-

reduction)

Safety & Handling
Hazards: The compound is an irritant (Skin Irrit. 2, Eye Irrit. 2).[1] The bromide derivative is a

potent lachrymator and skin sensitizer.[1]

Handling: Manipulate in a fume hood. Wear nitrile gloves and safety goggles.

Storage: Store in a cool, dry place (2–8 °C). Hygroscopic; keep container tightly sealed.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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